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Compound of Interest

Compound Name: Alibendol

Cat. No.: B1195274 Get Quote

Disclaimer: The following technical guide on Alibendol (CAS 26750-81-2) has been compiled

from publicly available data. A significant conflict exists in the scientific and commercial

literature regarding its primary pharmacological activity. While most sources describe it as an

antispasmodic and choleretic/cholekinetic agent for gastrointestinal use, some sources

misattribute to it the anthelmintic properties of a different drug, albendazole. This guide will

focus on the more frequently cited gastrointestinal applications, but researchers should be

aware of this discrepancy. No primary, peer-reviewed studies detailing the specific mechanism

of action, signaling pathways, or comprehensive in vivo pharmacokinetics of Alibendol have

been identified in the public domain. Therefore, the experimental protocols and signaling

pathways described herein are based on general methodologies for testing the claimed

activities and should be considered illustrative rather than specific to Alibendol.

Core Properties of Alibendol
Alibendol is a salicylamide derivative with the chemical name 5-Allyl-N-(2-hydroxyethyl)-3-

methoxysalicylamide.[1] It is also known by the synonym Cebera.[1] The compound is typically

a white to almost white crystalline powder.[1]

Chemical and Physical Data
The fundamental chemical and physical properties of Alibendol are summarized in the table

below. This information is consistently reported across multiple chemical suppliers and

databases.
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Property Value Citations

CAS Number 26750-81-2 [1]

Molecular Formula C₁₃H₁₇NO₄ [1]

Molecular Weight 251.28 g/mol

Appearance
White to almost white

powder/crystal

Melting Point 98 - 102 °C

Purity ≥ 98% (by GC)

Storage Conditions 2 - 8 °C

Synonyms
5-Allyl-N-(2-hydroxyethyl)-3-

methoxysalicylamide, Cebera

Pharmacological Profile: A Dichotomy in the
Literature
The pharmacological profile of Alibendol is subject to conflicting reports. The predominant

classification describes it as a compound with effects on the gastrointestinal system,

specifically as an antispasmodic, choleretic, and cholekinetic agent. This suggests its potential

utility in conditions related to indigestion, nausea, vomiting, and constipation.

However, a notable and persistent misattribution in some literature describes Alibendol as an

anthelmintic drug, a property of albendazole. This alternative mechanism involves the inhibition

of tubulin polymerization in parasites. This guide will proceed based on the more frequently

cited gastrointestinal properties, but the user is strongly advised to seek definitive primary

sources to resolve this ambiguity.

Postulated Mechanism of Action: Gastrointestinal Agent
Assuming the gastrointestinal profile is accurate, Alibendol's therapeutic effects can be broken

down into three related functions:
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Antispasmodic: The relaxation of smooth muscle, particularly in the gastrointestinal tract.

This can alleviate cramps and pain associated with muscle spasms.

Choleretic: The stimulation of the liver to produce a greater volume of bile.

Cholekinetic: The promotion of the contraction of the gallbladder and the relaxation of the

sphincter of Oddi, leading to the discharge of bile into the duodenum.

The precise molecular targets and signaling pathways for Alibendol remain unelucidated in

publicly available literature. However, the mechanisms of other drugs with similar actions can

provide a hypothetical framework. Antispasmodic effects are often achieved through direct

muscle relaxation, blockade of calcium channels, or anticholinergic (muscarinic receptor

antagonist) activity. Choleretic and cholekinetic effects can be mediated by hormonal signaling

(e.g., involving cholecystokinin) or direct actions on hepatocytes and gallbladder smooth

muscle.

Hypothetical Signaling Pathways and Workflows
Given the lack of specific data for Alibendol, the following diagrams illustrate general pathways

and workflows relevant to its claimed antispasmodic and choleretic/cholekinetic activities.

General Antispasmodic Mechanisms in GI Smooth
Muscle
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Caption: Potential antispasmodic mechanisms of action in GI smooth muscle.

General Choleretic and Cholekinetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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